6-((2,5-dimethylbenzyl)thio)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(3,4-dimethylphenyl)-6-[(2,5-dimethylphenyl)methylsulfanyl]-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C22H22N4OS/c1-13-5-6-15(3)17(9-13)12-28-22-24-20-19(21(27)25-22)11-23-26(20)18-8-7-14(2)16(4)10-18/h5-11H,12H2,1-4H3,(H,24,25,27)
• InChI Key: RYLVUUIHSGTTTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C=NN3C4=CC(=C(C=C4)C)C)C(=O)N2
• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol
• CAS No.: 851125-39-8

Description

6-((2,5-dimethylbenzyl)thio)-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C22H22N4OS and its molecular weight is 390.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Studies

Research has shown the synthesis of linked heterocyclic compounds, including pyrazole-pyrimidine-thiazolidin-4-ones, which exhibit significant antimicrobial activity. These compounds, similar in structure to the specified chemical, have been tested against various Gram-positive and Gram-negative bacteria and fungi. The presence of specific moieties enhances inhibitory activity against these organisms (Cherkupally Sanjeeva Reddy et al., 2010).

Anticancer Potential

Certain pyrazolo[3,4-d]pyrimidin-4-ones have been explored for their anticancer properties. Studies indicate that these compounds, especially those with specific structural modifications, demonstrate potent inhibitory activity against cancer cell lines, such as the MCF-7 human breast adenocarcinoma cell line. This includes compounds like 3,6-dimethyl-5-(4-nitrobenzylideneamino)-1-phenyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-ones showing significant effectiveness (Khaled R. A. Abdellatif et al., 2014).

Anti-HIV and Herbicidal Applications

Research has also been conducted on pyrimidin-4(3H)-ones, closely related to the chemical , for their potential in HIV treatment and as herbicides. Specific derivatives have shown virus-inhibiting properties against the human immunodeficiency virus (HIV) and notable herbicidal activities, indicating a broad spectrum of potential applications in both medical and agricultural fields (M. Novikov et al., 2004); (Liang Fu-b, 2014).